495-31-8

Nodakenin

In Stock

• CAS RN:
• 495-31-8

• Formula:
• C20H24O9

• InChI:
• InChI=1S/C20H24O9/c1-20(2,29-19-18(25)17(24)16(23)13(8-21)28-19)14-6-10-5-9-3-4-15(22)27-11(9)7-12(10)26-14/h3-5,7,13-14,16-19,21,23-25H,6,8H2,1-2H3/t13-,14-,16-,17+,18-,19+/m1/s1

• InChIKey:
• HXCGUCZXPFBNRD-DNLMCPORSA-N

• Nodakenin is a coumarin glucoside originally isolated from P. decursivum that has anti-inflammatory, neuroprotective, and neurogenic activities. It dose-dependently reduces LPS-induced increases in TNF-α, IL-6, and IL-1β mRNA expression and protein levels and NK-κB activity and translocation in RAW 264.7 macrophages when used at concentrations ranging from 25 to 100 µM. Nodakenin (5, 10, and 20 mg/kg) prevents airway inflammation, hyper-responsiveness, and remodeling in a mouse model of chronic asthma induced by ovalbumin. It also decreases the levels of IL-4, IL-5, IL-13, as well as matrix metalloproteinase-2 (MMP-2) and MMP-9 in bronchoalveolar lavage fluid (BALF). Nodakenin increases proliferation of neural progenitor cells in the adult mouse hippocampal dentate gyrus, increases hippocampal protein levels of AKT and glycogen synthase kinase-3β (GSK-3β), and improves ...

(2S)-2-[2-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-7-one

• CAS RN:
• 495-30-7; 495-31-8

• Formula:
• C20H24O9

• InChI:
• InChI=1S/C20H24O9/c1-20(2,29-19-18(25)17(24)16(23)13(8-21)28-19)14-6-10-5-9-3-4-15(22)27-11(9)7-12(10)26-14/h3-5,7,13-14,16-19,21,23-25H,6,8H2,1-2H3/t13-,14-,16-,17+,18-,19+/m0/s1

• InChIKey:
• HXCGUCZXPFBNRD-UZQUIGCOSA-N

• (2S)-2-[2-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-7-one is a useful research compound. Its molecular formula is C20H24O9 and its molecular weight is 408.403. The purity is usually 95%.